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Compound of Interest

Compound Name: 653-47 Hydrochloride

Cat. No.: B8144637

For Researchers, Scientists, and Drug Development Professionals

Introduction

653-47 hydrochloride is a small molecule that acts as a potentiator of the cAMP-response
element binding protein (CREB) inhibitory activity of the compound 666-15.[1][2][3][4] On its
own, 653-47 hydrochloride is a very weak inhibitor of CREB, with an IC50 of 26.3 pM.[1][2][3]
Its primary utility in research is to synergistically enhance the effects of 666-15 in studies of
CREB-mediated gene transcription.[1][3] CREB is a cellular transcription factor that plays a
crucial role in the pathogenesis of various cancers, making it a target for therapeutic
development.[5]

These application notes provide detailed protocols for the preparation of 653-47 hydrochloride
stock solutions and its application in common cell-based assays.

Data Presentation

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8144637?utm_src=pdf-interest
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9249121/
https://www.bocsci.com/creb-signaling-pathway.html
https://www.medchemexpress.com/653-47-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8919383/
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9249121/
https://www.bocsci.com/creb-signaling-pathway.html
https://www.medchemexpress.com/653-47-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9249121/
https://www.medchemexpress.com/653-47-hydrochloride.html
https://www.spandidos-publications.com/or/39/3/1369?text=fulltext
https://www.benchchem.com/product/b8144637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 1224567-46-7 [1]
Molecular Formula C20H20Cl2N203 [61[7]
Molecular Weight 407.29 g/mol [61[7]
Solubility DMSO: = 250 mg/mL (613.81 61(e]

mM)

10% DMSO + 90% (20% SBE-
B-CD in saline): = 2.08 mg/mL
(5.11 mMm)

[1]3]

ICso (CREB inhibition)

26.3 UM

[1](21[3]

Storage (Powder)

-20°C for 3 years

[8][°]

Storage (in Solvent)

-80°C for 6 months; -20°C for 1

month

[1]9]

Experimental Protocols
Preparation of 653-47 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

653-47 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:
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o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses. Handle 653-47 hydrochloride in a chemical fume hood.

» Weighing: Accurately weigh the desired amount of 653-47 hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh 4.07 mg of the compound.

 Dissolution: Add the appropriate volume of DMSO to the powder. For a 10 mM stock
solution, add DMSO to a final concentration of 4.07 mg/mL.

e Mixing: Vortex the solution until the powder is completely dissolved. If necessary, use an
ultrasonic bath to aid dissolution.[8][9]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][9]

CREB-Mediated Transcription Reporter Assay

This protocol is designed to assess the potentiation of a CREB inhibitor (e.g., 666-15) by 653-
47 hydrochloride in a cell-based reporter assay.

Materials:

o HEK293T cells (or other suitable cell line)
o« DMEM with 10% FBS

e CRE-luciferase reporter plasmid

o Transfection reagent

e 653-47 hydrochloride stock solution

* 666-15 stock solution

e Forskolin
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e Luciferase assay reagent

e 96-well white, clear-bottom plates
e Luminometer

Protocol:

o Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80%
confluency on the day of transfection.

o Transfection: Co-transfect the cells with the CRE-luciferase reporter plasmid and a control
plasmid (e.g., Renilla luciferase) using a suitable transfection reagent according to the
manufacturer's instructions.

o Compound Treatment: 24 hours post-transfection, treat the cells with varying concentrations
of 666-15 in the presence or absence of a fixed concentration of 653-47 hydrochloride
(e.g., 5-10 uM).[3] Include a vehicle control (DMSO).

» Stimulation: After a 30-minute pre-incubation with the compounds, stimulate the cells with
forskolin (10 pM) to activate the CREB pathway.[4]

¢ |ncubation: Incubate the cells for 6 hours at 37°C.

o Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities
using a luminometer according to the manufacturer's protocol for the luciferase assay
reagent.

o Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity.
Calculate the percentage of inhibition relative to the forskolin-stimulated control.

Cell Proliferation (MTT) Assay

This protocol assesses the effect of 653-47 hydrochloride, alone or in combination with 666-
15, on the proliferation of cancer cells.

Materials:
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e Cancer cell line (e.g., MDA-MB-231, MDA-MB-468)

e Growth medium (e.g., DMEM with 10% FBS)

e 653-47 hydrochloride stock solution

» 666-15 stock solution

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
« DMSO

o 96-well plates

e Microplate reader

Protocol:

o Cell Seeding: Seed the cancer cells in a 96-well plate at an appropriate density for a 72-hour
proliferation assay.

e Compound Treatment: The following day, treat the cells with a serial dilution of 653-47
hydrochloride, 666-15, or a combination of both. Include a vehicle control.

e Incubation: Incubate the cells for 72 hours at 37°C.

o MTT Addition: Add MTT reagent to each well and incubate for 3-4 hours at 37°C, allowing
viable cells to form formazan crystals.

e Solubilization: Add DMSO to each well to dissolve the formazan crystals.
o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.
Determine the Glso (concentration for 50% growth inhibition).

Visualizations
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Workflow for Preparing 653-47 Hydrochloride Stock Solution
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Caption: Workflow for preparing 653-47 hydrochloride stock solution.
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Simplified CREB Signaling Pathway
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Caption: Simplified CREB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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